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Compound of Interest

Compound Name: 2-Bromo-5-methylanisole

Cat. No.: B1279017

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the synthesis of 2-Bromo-5-
methylanisole, a valuable building block in organic synthesis, particularly for the development
of novel pharmaceutical compounds and other functional materials.

Introduction

2-Bromo-5-methylanisole, also known as 1-bromo-2-methoxy-4-methylbenzene, is an
important aromatic intermediate.[1][2] The introduction of a bromine atom onto the anisole ring
provides a reactive handle for a variety of cross-coupling reactions, enabling the construction of
more complex molecular architectures. The synthesis of this compound is typically achieved
through the electrophilic bromination of 3-methylanisole. Careful control of reaction conditions
is crucial to ensure high regioselectivity and yield, minimizing the formation of isomeric
byproducts. This protocol details a reliable method for the synthesis, purification, and
characterization of 2-Bromo-5-methylanisole.

Data Presentation

Table 1: Physicochemical Properties of 2-Bromo-5-methylanisole
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Property

Value

Molecular Formula

CsHoBrO

Molecular Weight 201.06 g/mol [1][2]
CAS Number 95740-49-1[1][2]
Appearance Solid or Liquid
Purity 98%[1]

Table 2: Reagents for the Synthesis of 2-Bromo-5-methylanisole

Molecular
Molecular . Moles .
Reagent Weight ( Equivalents Amount
Formula (mmol)
g/mol )
3-
_ CsH100 122.16 10 1.0 1.22 g
Methylanisole
N-
Bromosuccini C4H4BrNO:2 177.98 11 1.1 1.96 ¢
mide (NBS)
Acetonitrile
C2Hs3N 41.05 50 mL
(CHsCN)

Experimental Protocol

This protocol describes the regioselective bromination of 3-methylanisole using N-
Bromosuccinimide (NBS) in acetonitrile. This method is favored for its mild reaction conditions

and high selectivity, reducing the formation of unwanted side products.

Materials:

e 3-Methylanisole

¢ N-Bromosuccinimide (NBS)
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Acetonitrile (anhydrous)
Dichloromethane

Saturated sodium bicarbonate solution
Saturated sodium thiosulfate solution
Brine

Anhydrous magnesium sulfate
Round-bottom flask

Magnetic stirrer and stir bar
Dropping funnel

Reflux condenser

Heating mantle or oil bath
Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

e Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 3-methylanisole (1.22 g, 10 mmol) in 50 mL of anhydrous

acetonitrile.

o Reagent Addition: To the stirred solution, add N-Bromosuccinimide (1.96 g, 11 mmol)

portion-wise over 15 minutes at room temperature.
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e Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the acetonitrile under reduced pressure using a rotary evaporator.

o Extraction: Dissolve the residue in 50 mL of dichloromethane. Transfer the solution to a
separatory funnel and wash sequentially with 25 mL of saturated sodium thiosulfate solution,
25 mL of saturated sodium bicarbonate solution, and 25 mL of brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield pure 2-Bromo-5-methylanisole.

Experimental Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 2-Bromo-5-methylanisole | C8BH9BrO | CID 10878192 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note and Protocol for the Synthesis of 2-
Bromo-5-methylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279017#experimental-procedure-for-the-synthesis-
of-2-bromo-5-methylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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